Cas no 102814-04-0 (Glycine, L-g-glutamyl-S-decyl-L-cysteinyl-)

• Product Name: Glycine, L-g-glutamyl-S-decyl-L-cysteinyl-
• CAS No: 102814-04-0
• MF: C₂₀H₃₇N₃O₆S
• MW: 447.589284658432
• CID: 125281
• PubChem ID: 3260292
• Update Time: 2025-04-18

Glycine, L-g-glutamyl-S-decyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-S-decyl-L-cysteinyl-
• 2-amino-5-[[1-(carboxymethylamino)-3-decylsulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• S-DECYLGLUTATHIONE
• Glycine,L-g-glutamyl-S-decyl-L-cysteinyl
• AKOS015843243
• 102814-04-0
• DTXSID40390755
• SCHEMBL2091563
• s-decyl-glutathione

• Inchi： 1S/C20H37N3O6S/c1-2-3-4-5-6-7-8-9-12-30-14-16(19(27)22-13-18(25)26)23-17(24)11-10-15(21)20(28)29/h15-16H,2-14,21H2,1H3,(H,22,27)(H,23,24)(H,25,26)(H,28,29)
• InChI Key： XAAOGZMKEJNHLW-UHFFFAOYSA-N
• SMILES： S(CC(C(NCC(=O)O)=O)NC(CCC(C(=O)O)N)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 447.24000
• Monoisotopic Mass: 447.24030708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 184Ų

Experimental Properties

• PSA: 184.12000
• LogP: 3.22010

Glycine, L-g-glutamyl-S-decyl-L-cysteinyl- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides